(2R)-2-amino-2-phenyl-N-[1-(pyridin-3-ylmethyl)piperidin-4-yl]acetamide

• IUPAC Name: (2R)-2-amino-2-phenyl-N-[1-(pyridin-3-ylmethyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H24N4O/c20-18(16-6-2-1-3-7-16)19(24)22-17-8-11-23(12-9-17)14-15-5-4-10-21-13-15/h1-7,10,13,17-18H,8-9,11-12,14,20H2,(H,22,24)/t18-/m1/s1
• InChI Key: VIOIVSHKYAEDOD-GOSISDBHSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C(C2=CC=CC=C2)N)CC3=CN=CC=C3
• Isomeric SMILES: C1CN(CCC1NC(=O)[C@@H](C2=CC=CC=C2)N)CC3=CN=CC=C3
• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol

Description

The compound “(2R)-2-amino-2-phenyl-N-[1-(pyridin-3-ylmethyl)piperidin-4-yl]acetamide” is a complex organic molecule. It contains a piperidine ring, which is a common structure in many pharmaceutical compounds. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Molecular Structure Analysis

The compound contains a piperidine ring, a phenyl group, and a pyridine ring. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms. The phenyl group is a six-membered carbon ring, and the pyridine ring is a six-membered ring with two carbon atoms and one nitrogen atom.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions. The specifics would depend on the functional groups present in the molecule and the reaction conditions.

Future Directions

Piperidine derivatives are a significant area of research in the pharmaceutical industry, and new compounds with this structure are continually being developed and tested. This compound could potentially be a part of that ongoing research.